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Compound of Interest

Compound Name: 4-Methylisoquinoline

Cat. No.: B018517 Get Quote

An In-depth Technical Guide to the Safety and Handling of 4-Methylisoquinoline

Disclaimer: Specific safety and toxicological data for 4-methylisoquinoline is limited in publicly

available literature. The information presented in this guide is compiled from available data for

4-methylisoquinoline and its structural analogs, primarily 4-methylquinoline. This guide

should be used as a reference for trained professionals and supplemented with a

comprehensive, substance-specific Safety Data Sheet (SDS) from the supplier before any

handling or use. A thorough risk assessment should always be conducted prior to commencing

work with this chemical.

Chemical and Physical Properties
4-Methylisoquinoline is a heterocyclic aromatic organic compound.[1] Its physical and

chemical properties are summarized below. Data for the closely related analog, 4-

methylquinoline, is included for reference where specific data for 4-methylisoquinoline is

unavailable.
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Property
4-
Methylisoquinoline

4-Methylquinoline Reference(s)

CAS Number 1196-39-0 491-35-0 [1][2]

Molecular Formula C₁₀H₉N C₁₀H₉N [2][3]

Molecular Weight 143.19 g/mol 143.19 g/mol [2][3]

Appearance
Clear Yellow to

Orange Oil

Colorless, oily liquid;

turns reddish-brown

with light

[1][4]

Boiling Point Not available 261-263 °C [4]

Melting Point Not available 9.5 °C [4]

Density Not available 1.0826 g/cm³ at 20 °C [4]

Flash Point Not available
113 °C (235.4 °F) -

closed cup
[2]

Solubility Not available
Data not readily

available

Vapor Pressure Not available 0.0064 mmHg [4]

log Kow Not available 2.61 [4]

Safety and Hazard Information
Due to the lack of a specific GHS classification for 4-methylisoquinoline, the hazard

information for its structural analog, 4-methylquinoline, is provided as a critical safety reference.

[2][5] It is prudent to handle 4-methylisoquinoline with the same, if not greater, precautions.

GHS Classification (Based on 4-Methylquinoline)
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Hazard Class Hazard Category Hazard Statement

Skin Irritation Category 2 H315: Causes skin irritation

Serious Eye Irritation Category 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Source:[2][5][6][7]

Signal Word:Warning[2]

Precautionary Statements (Based on 4-Methylquinoline)
Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[5]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[8]

P302 + P352
IF ON SKIN: Wash with plenty of soap and

water.[9]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[5]

P405 Store locked up.[8]

P501
Dispose of contents/container to an approved

waste disposal plant.

Source:[5][8][9]

NFPA 704 Diamond (Based on 4-Methylquinoline)
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Category Rating Description

Health 2

Can cause temporary

incapacitation or residual

injury.

Flammability 1

Materials that require

considerable preheating, under

all ambient temperature

conditions, before ignition and

combustion can occur. Flash

point at or above 93.3 °C (200

°F).

Instability 0

Normally stable, even under

fire exposure conditions, and is

not reactive with water.

Special No special hazards.

Source:[8]

Toxicological Information
Detailed toxicological properties for 4-methylisoquinoline have not been thoroughly

investigated.[8] However, evidence on the carcinogenicity of the related compound 4-

methylquinoline suggests it is prudent to handle all methyl-substituted quinolines and

isoquinolines with care. 4-methylquinoline has shown mutagenic properties in Salmonella

assays and can induce unscheduled DNA synthesis in rat hepatocytes.[10] It has also caused

liver adenomas and hepatomas in male mice.[10] Given the structural similarity, 4-
methylisoquinoline should be treated as a potential mutagen and carcinogen until proven

otherwise.

Hypothetical Toxicological Pathway
The diagram below illustrates a generalized pathway by which a xenobiotic compound like 4-
methylisoquinoline might exert toxicity. This is a hypothetical model and not based on specific

experimental data for this compound.
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Caption: Hypothetical pathway for 4-methylisoquinoline-induced toxicity.

Handling and Storage
General Handling Procedures
A systematic approach is crucial for the safe handling of 4-methylisoquinoline.

Experimental Protocol: Safe Laboratory Handling

Preparation:

Thoroughly review the supplier's Safety Data Sheet (SDS) before any work begins.

Ensure a certified chemical fume hood is operational.[11] The work surface should be

clean and uncluttered.

Verify that an emergency eyewash station and safety shower are readily accessible.[12]

Assemble all necessary equipment and reagents before handling the compound.

Personal Protective Equipment (PPE) Donning:

Put on all required PPE as detailed in Section 5.0. Gloves must be inspected for integrity

before use.[8]

Weighing and Transfer:
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Conduct all handling, including weighing and transfers, within the chemical fume hood to

avoid inhalation of vapors.[11][12]

Use appropriate tools (e.g., spatula, pipette) to transfer the chemical, minimizing the risk of

spills or splashes.[12]

Keep containers clearly labeled and sealed when not in use.[12]

Post-Handling:

Decontaminate all surfaces and equipment that may have come into contact with the

compound using an appropriate solvent and cleaning agent.[12]

Remove and dispose of PPE correctly. Gloves should be removed without touching the

outer surface and disposed of as contaminated waste.[8][12]

Wash hands and any exposed skin thoroughly after handling.[13] Do not eat, drink, or

smoke in the work area.[13]

Storage Conditions
Proper storage is essential to maintain the chemical's integrity and ensure safety.

Parameter Recommendation Reference(s)

Storage Temperature 2-8°C in a refrigerator. [1]

Atmosphere
Store in a tightly closed

container.
[8]

Location

Store in a dry, cool, and well-

ventilated place.[8] Store

locked up.[8]

[8]

Incompatible Materials
Strong oxidizing agents, strong

acids.[14][15][16]
[14][15][16]

Personal Protective Equipment (PPE)
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A comprehensive PPE protocol is mandatory to minimize exposure.[11]

Body Part Equipment Specification Reference(s)

Eyes/Face
Safety Goggles / Face

Shield

Wear chemical safety

goggles conforming to

EN166 (EU) or ANSI

Z87.1 (US) standards.

[15] A face shield may

be required for splash

hazards.

Skin
Chemical-resistant

Gloves / Lab Coat

Handle with chemical-

resistant gloves (e.g.,

nitrile, neoprene).[14]

A lab coat is required;

consider a chemically

resistant apron or

gown for larger

quantities.[12]

[12][14]

Respiratory Respirator

Work must be

conducted in a

chemical fume hood.

If a hood is

unavailable or

ventilation is

inadequate, use a

NIOSH/MSHA or

European Standard

EN 149 approved

respirator.[14]

[11][14]

Emergency Procedures
First Aid Measures
Immediate and appropriate first aid is critical in case of exposure. Always consult a physician or

poison control center after any exposure.[8][14]
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Exposure Route Procedure Reference(s)

Inhalation

Move the individual to fresh air

immediately.[17] If breathing is

difficult or has stopped, provide

artificial respiration and seek

immediate medical attention.

[17][18]

[17][18]

Skin Contact

Immediately flush the affected

area with copious amounts of

water for at least 15 minutes

while removing contaminated

clothing and shoes.[17] Wash

the area with soap and water.

[18]

[17][18]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, also under the

eyelids.[15] Remove contact

lenses if present and easy to

do. Seek immediate medical

attention.[8][15]

[8][15]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water.[18]

Never give anything by mouth

to an unconscious person.[18]

Seek immediate medical

attention.[15]

[15][18]

Fire-Fighting Measures
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Parameter Recommendation Reference(s)

Suitable Extinguishing Media

Use water spray, alcohol-

resistant foam, dry chemical,

or carbon dioxide.[8]

[8]

Specific Hazards

Thermal decomposition can

lead to the release of irritating

gases and vapors, including

carbon oxides (CO, CO₂) and

nitrogen oxides (NOx).[8][15]

[8][15]

Protective Equipment

Firefighters must wear

NIOSH/MSHA approved

positive pressure self-

contained breathing apparatus

(SCBA) with a full face mask

and full protective clothing.[8]

[13][18]

[8][13][18]

Accidental Release Measures
Prompt and correct response to a spill is essential to prevent exposure and environmental

contamination.
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Spill Occurs

Evacuate Immediate Area
Restrict Access

Ensure Adequate Ventilation
(Use Fume Hood if possible)

Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

Contain the Spill
Soak up with inert absorbent material

(e.g., sand, vermiculite)

Collect Absorbed Material
Place in a suitable, sealed, labeled

hazardous waste container

Decontaminate Spill Area
with appropriate solvent

Dispose of Waste & Contaminated PPE
according to institutional and

local regulations

Report the Incident
(Follow institutional protocols)

Click to download full resolution via product page

Caption: Workflow for responding to a 4-methylisoquinoline spill.
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Key Steps for Spill Management:

Personal Precautions: Evacuate the area and ensure adequate ventilation.[8] Do not breathe

vapors.[8] Wear all necessary PPE as outlined in Section 5.0.[18]

Environmental Precautions: Prevent the product from entering drains or waterways.[8]

Containment and Cleaning: Soak up the spill with an inert absorbent material (e.g., sand,

vermiculite, or commercial absorbent).[8] Shovel the material into a suitable, closed, and

labeled container for disposal as hazardous waste.[8][14]

Disposal Considerations
All waste containing 4-methylisoquinoline, including contaminated absorbents, PPE, and

empty containers, should be treated as hazardous waste.[12] Disposal must be conducted in

accordance with all applicable federal, state, and local environmental regulations.[19] It is

recommended to offer surplus and non-recyclable solutions to a licensed disposal company.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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